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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581

Disclaimer: Chlorthiophos is an obsolete organophosphate insecticide.[1] As a result, publicly
available data on its environmental fate is limited, and much of the information presented
herein is based on estimations and general principles of pesticide science.

This technical guide provides a comprehensive overview of the environmental fate of
Chlorthiophos in soil and water, designed for researchers, scientists, and professionals in
drug development. It summarizes available quantitative data, outlines relevant experimental
protocols based on international guidelines, and visualizes key processes and pathways.

Chemical and Physical Properties

Understanding the fundamental properties of Chlorthiophos is essential for predicting its
behavior in the environment.
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Property Value Reference

(2,5-dichloro-4-

methylsulfanylphenoxy)-
IUPAC Name ] ] [2]
diethoxy-sulfanylidene-A>-

phosphane
CAS Number 21923-23-9 [2]
Molecular Formula C11H15Cl203PS:2 [2]
Molecular Weight 361.2 g/mol [2]

2.4 x 107 mm Hg at 25°C
Vapor Pressure . [2]
(estimated)

Water Solubility Practically insoluble [2]

Log Kow 5.8 (estimated) [2]

1.2 x 10~% atm-m3/mol
Henry's Law Constant . [2]
(estimated)

Isomeric Composition: Technical Chlorthiophos is a mixture of three isomers:
e 0O,0-diethyl-O-(2,5-dichloro-4-methylthio)phenyl phosphorothioate (~73%)
e 0O,0-diethyl-O-(4,5-dichloro-2-methylthio)phenyl phosphorothioate (~13%)
e 0O,0-diethyl-O-(2,4-dichloro-5-methylthio)phenyl phosphorothioate (~14%)[1]

Environmental Fate and Transport

The environmental fate of Chlorthiophos is governed by several key processes, including
degradation, sorption, and mobility.

Degradation

Degradation involves the breakdown of Chlorthiophos into smaller molecules, or metabolites,
through biotic and abiotic processes.
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Information suggests that the degradation of Chlorthiophos in animals and plants is rapid.[2]
The primary metabolites identified are the sulfoxide and sulfone derivatives, indicating that
oxidation of the methylthio group is a key metabolic pathway.[2]

Proposed Degradation Pathway in Soil and Water:
The degradation of Chlorthiophos likely proceeds through the following steps:

o Oxidation: The sulfur atom of the methylthio group is oxidized, likely by microbial enzymes,
to form Chlorthiophos sulfoxide.

o Further Oxidation: The sulfoxide can be further oxidized to the more stable Chlorthiophos
sulfone.

e Hydrolysis: The P-O-aryl bond can be cleaved through hydrolysis, leading to the formation of
2,5-dichloro-4-(methylthio)phenol (and its oxidized analogs) and diethyl thiophosphoric acid.
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Hydrolysis

Hydrotysis =|/2,5-dichloro-4-(methylthio)pheno|
> (and its oxidized forms)

Hydrolysis A

Chlorthiophos |—2Xdation g1 o orthiophos Sulfoxide |—2298100 gl cpiorthiophos Sulfone
| |
1 e ————— >
| bbbt 20T N ———————— :(Diethyl thiophosphoric acitD

Hydrolysis

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Preparation

Select & Characterize
Soil Samples

:

Prepare Radiolabeled
Chlorthiophos

Apply to Soil

4 Incubation

Incubate in Dark
(Controlled Temp. & Moisture)

i 4 Analysis

(Aerate & Trap Volatilesj Sample at Intervals

' ==

(Solvent Extraction

:

( H
C & LC-MS Analysis
kHPL

- J

Qesults

Calculate Dissipatlon Identify Degradatlon
Half-Life (DT50) Products & Pathway

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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